1-(Pyridin-3-yl)azetidin-3-amine; bis(trifluoroacetic acid)

• IUPAC Name: 1-pyridin-3-ylazetidin-3-amine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C8H11N3.2C2HF3O2/c9-7-5-11(6-7)8-2-1-3-10-4-8;2*3-2(4,5)1(6)7/h1-4,7H,5-6,9H2;2*(H,6,7)
• InChI Key: OTYNENAEPSYSQZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=CN=CC=C2)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C12H13F6N3O4
• Molecular Weight: 377.24 g/mol

Description

1-(Pyridin-3-yl)azetidin-3-amine; bis(trifluoroacetic acid) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a derivative of azetidine, which is a four-membered nitrogen-containing heterocycle. The synthesis of 1-(Pyridin-3-yl)azetidin-3-amine; bis(trifluoroacetic acid) involves the reaction of pyridine-3-amine with azetidine and trifluoroacetic acid.

Scientific Research Applications

Synthesis and Chemical Properties

The compound "1-(Pyridin-3-yl)azetidin-3-amine; bis(trifluoroacetic acid)" is involved in the synthesis and study of various chemical compounds, demonstrating its utility in chemical research for creating complex structures and understanding chemical reactions. For example, the synthesis and structural analysis of iron(III) complexes with pyridyl and benzimidazolyl ligands highlight the role of similar compounds in studying the redox chemistry and Lewis acidity of metal centers (Viswanathan et al., 1996). Additionally, the metal-free synthesis of 1,2,4-triazolo[1,5-a]pyridines through oxidative N-N bond formation showcases a novel approach to constructing biologically relevant skeletons (Zheng et al., 2014), indicating the versatility of pyridyl-containing compounds in organic synthesis.

Coordination Chemistry and Sensor Development

Compounds related to "1-(Pyridin-3-yl)azetidin-3-amine; bis(trifluoroacetic acid)" have been used extensively in coordination chemistry and the development of sensors. The study of NxOy pyridine-containing macrocycles and their coordination compounds with various metals demonstrates the potential of pyridyl-containing ligands in forming complex structures with applications in materials science and catalysis (Lodeiro et al., 2004). Furthermore, the development of a novel fluorescent sensor based on a 1H-pyrazolo[3,4-b]quinoline skeleton for the detection of small inorganic cations illustrates the utility of such compounds in creating sensitive and selective chemical sensors (Mac et al., 2010).

Organic Synthesis and Medicinal Chemistry

The synthesis and pharmacological evaluation of various derivatives of pyridyl-containing compounds underline their significance in medicinal chemistry. For instance, the synthesis of N-(pyridin-2-yl)benzo[d]thiazol-2-amines through oxidative strategies showcases the creation of biologically potent molecules (Mariappan et al., 2016). Moreover, the preparation of azacycles by intramolecular amination of organoboronates indicates the synthetic versatility of pyridyl compounds in generating complex nitrogen-containing ring systems (Xu et al., 2021).